Cas no 2566-33-8 (N-Methyl-DL-leucine)

N-Methyl-DL-leucine structure

Product Name:N-Methyl-DL-leucine

CAS No:2566-33-8

MF:C₇H₁₅NO₂

MW:145.199502229691

MDL:MFCD06795793

CID:251819

PubChem ID:567743

Update Time:2025-04-19

N-Methyl-DL-leucine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-DL-leucine
- 4-methyl-2-(methylamino)pentanoic acid
- Leucine, N-methyl-
- N-Me-DL-Leu-OH
- N-METHYL-DL-LEUCINE CRYSTALLINE
- N-methyl-Leucine
- N-Methyl-DL-leucine HCl
- N-Methylleucine
- H-DL-MELEU-OH
- N-Methylleucine #
- AK107655
- DL-N-Methylleucine
- N-Me-Leu-OH.HCl
- N-Methylleucine, DL-
- DL-Leucine, N-methyl-
- XJODGRWDFZVTKW-UHFFFAOYSA-N
- TRA0018662
- SY022445
- N-ME-DL-LEU-OHHCL
- AS-63578
- Methyl-DL-leucine
- DTXSID001321073
- Leucine,N-methyl-
- FT-0698113
- HY-W101608
- N-Me-dl-leu-oh HCl
- FT-0695191
- EN300-172335
- MFCD00037758
- SCHEMBL93451
- N-Methyl-DL-leucine hydrochloride
- FT-0698215
- CHEBI:43983
- AKOS009157753
- UNII-JDA2WC7NY8
- JDA2WC7NY8
- CS-0154250
- 2566-33-8
- MDL： MFCD06795793
- Inchi： 1S/C7H15NO2/c1-5(2)4-6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
- InChI Key： XJODGRWDFZVTKW-UHFFFAOYSA-N
- SMILES： OC(C(CC(C)C)NC)=O

Computed Properties

Exact Mass: 145.11000
Monoisotopic Mass: 145.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3
XLogP3: -1.2

Experimental Properties

Density: 0.979±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 226.1±23.0 ºC (760 Torr),
Flash Point: 90.6±22.6 ºC,
Solubility: Slightly soluble (20 g/l) (25 º C),
PSA: 49.33000
LogP: 1.09600

N-Methyl-DL-leucine Security Information

Storage Condition：Store in cold storage.

N-Methyl-DL-leucine Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

N-Methyl-DL-leucine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850606-5g	N-Methyl-DL-leucine	2566-33-8	≥97%	5g	￥602.00	2022-01-11
TRC	M332753-50mg	N-Methyl-DL-leucine	2566-33-8		50mg	$ 50.00	2022-06-02
TRC	M332753-100mg	N-Methyl-DL-leucine	2566-33-8		100mg	$ 65.00	2022-06-02
TRC	M332753-500mg	N-Methyl-DL-leucine	2566-33-8		500mg	$ 80.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N55840-5g	4-Methyl-2-(methylamino)pentanoic acid	2566-33-8		5g	¥636.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N55840-1g	4-Methyl-2-(methylamino)pentanoic acid	2566-33-8		1g	¥256.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N55840-25g	4-Methyl-2-(methylamino)pentanoic acid	2566-33-8		25g	¥1916.0	2021-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TO652-5g	N-Methyl-DL-leucine	2566-33-8	98%	5g	689.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TO652-200mg	N-Methyl-DL-leucine	2566-33-8	98%	200mg	99.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TO652-1g	N-Methyl-DL-leucine	2566-33-8	98%	1g	229.0CNY	2021-07-15

N-Methyl-DL-leucine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2566-33-8)N-Methyl-DL-leucine

Order Number:A911345

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:41

Price ($):292.0

Email:sales@amadischem.com

Product Official Link

N-Methyl-DL-leucine Related Literature

1. The cycloaspeptides: uncovering a new model for methylated nonribosomal peptide biosynthesis

Kate?M. J. de Mattos-Shipley,Claudio Greco,David M. Heard,Gemma Hough,Nicholas P. Mulholland,Jason L. Vincent,Jason Micklefield,Thomas J. Simpson,Christine L. Willis,Russell J. Cox,Andrew M. Bailey Chem. Sci. 2018 9 4109
2. Stable conformations of polymer chains and model compound molecules

Takehiko Shimanouchi Discuss. Faraday Soc. 1970 49 60
3. Total synthesis of cyclomarins A, C and D, marine cyclic peptides with interesting anti-tuberculosis and anti-malaria activities

Philipp Barbie,Uli Kazmaier Org. Biomol. Chem. 2016 14 6036
4. Total synthesis of desoxycyclomarin C and the cyclomarazines A and B

Philipp Barbie,Uli Kazmaier Org. Biomol. Chem. 2016 14 6055
5. Secondary metabolites from entomopathogenic Hypocrealean fungi

István Molnár,Donna M. Gibson,Stuart B. Krasnoff Nat. Prod. Rep. 2010 27 1241

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